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Compound of Interest

Compound Name: D-Altrose-1-13C
CAS No.: 70849-27-3
Cat. No.: B583466
Get Quote
. J

Executive Summary

D-Altrose-1-13C (CAS: 70849-27-3) is a stable isotope-labeled aldohexose used primarily as a
tracer in metabolic flux analysis (MFA) and as an internal standard in Nuclear Magnetic
Resonance (NMR) spectroscopy. While chemically non-hazardous, the primary operational
risks involve isotopic dilution, hygroscopic degradation, and anomeric instability in solution.
This guide outlines a self-validating workflow to mitigate these risks.

Physicochemical Characterization

Understanding the physical state is the first line of defense against sample loss.
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Property Specification Operational Implication

C

c Mass shift (+1 Da) relative to
Molecular Formula

H natural D-Altrose.

o]

Use this exact value for

Molecular Weight 181.15 g/mol molarity calculations; do not

use standard MW (180.16).

Physical State

White to off-white powder

Prone to static charge; use
anti-static guns during

weighing.

Solubility

High (Water), Low (Methanol)

Dissolve in D

O or aqueous media; avoid

pure organic solvents.

Hygroscopicity

Moderate to High

Critical: Must be stored with
desiccant. Absorbed water
alters weighed mass, skewing

concentration data.

Melting Point

103-105 °C

Avoid heating above 60°C
during dissolution to prevent

caramelization/degradation.

Storage & Stability Protocol

The Goal: Prevent isotopic exchange and biological degradation.

Environmental Control

o Temperature: Store at 2—8°C. While stable at room temperature, refrigeration retards

potential microbial growth if the container seal is compromised.
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e Humidity: Store in a secondary container (desiccator) with active silica gel or Drierite™.

o Container: Amber glass vials with Teflon-lined caps are preferred to minimize light exposure
and gas exchange.

The "Dry-Box" Rule

Never open a cold vial of D-Altrose-1-13C immediately after removing it from the refrigerator.
e Remove vial from 4°C storage.
e Place in a desiccator at room temperature for 30 minutes.

e Mechanism: This prevents condensation of atmospheric moisture onto the cold powder.
Moisture introduction initiates hydrolysis and bacterial risk.

Operational Handling Workflow

This workflow is designed to minimize "hold-up volume" (sample lost in filters/tips) and ensure
sterility.

Diagram: Precision Solubilization Workflow

Analysis
(NMR/MS)

hermal ilibrati
(30 min, RT)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for handling D-Altrose-1-13C to ensure sample integrity and
sterility.

Step-by-Step Methodology

Step 1: Anti-Static Weighing

e Use an anti-static gun (e.g., Zerostat) on the spatula and vial. Charged powder can "jump"
resulting in mg-level losses of expensive isotope.
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» Validation: Tare the balance, add weight, wait 10 seconds. If drift occurs, static or
evaporation is present.

Step 2: Solubilization
e For NMR: Dissolve directly in D
0 (99.9% D).
o For Cell Culture: Dissolve in a small volume of molecular-grade water.
e Note: Do not heat vigorously. Vortexing at room temperature is sufficient.
Step 3: Low-Loss Sterilization

e Do NOT Autoclave: Autoclaving can cause Maillard reactions (browning) with trace proteins
or degradation.

e Protocol: Use a 0.22 um PVDF or PES syringe filter.

 Critical: Use a filter with a "low hold-up volume" (e.g., 4mm or 13mm diameter, not 33mm) to
prevent losing 200-500 pL of solution inside the filter housing. Pre-wetting the filter with non-
labeled solvent is recommended if concentration dilution is accounted for.

Analytical Verification & Mutarotation

Researchers often mistakenly flag D-Altrose-1-13C as "impure" upon initial NMR inspection
due to its complex mutarotation equilibrium.

The Mutarotation Phenomenon

In aqueous solution, D-Altrose does not exist as a single species. It rapidly equilibrates
between alpha and beta anomers of both pyranose (6-membered) and furanose (5-membered)
rings.

Mechanism: The C1-labeled carbon (the aldehyde carbon in open chain) is the site of ring
closure. Therefore, the

C-NMR spectrum will show multiple peaks for the C1 carbon, not just one.
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Diagram: Mutarotation Equilibrium
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(Aldehyde Form)

Alpha-D-Altropyranose Beta-D-Altropyranose Alpha-D-Altrofuranose Beta-D-Altrofuranose
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Figure 2: Equilibrium species of D-Altrose in agueous solution. Expect multiple C1 signals in
NMR.

Quality Control (QC) Markers

To validate your sample, check for these
C-NMR signals (referenced to D
O/TSP):
¢ Dominant Peaks: Pyranose forms (
and
) usually dominate the equilibrium.

o Chemical Shifts: Look for signals in the 90—-105 ppm region (Anomeric Carbons).
o Coupling: If proton-coupled, these peaks will appear as doublets (
Hz).

Safety & Waste Disposal (EHS)
Toxicological Profile

 Toxicity: Non-toxic. D-Altrose is a rare sugar but biologically inert in terms of acute toxicity.
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¢ Radiation:None.

C is a stable, non-radioactive isotope.[1] No shielding or RSO (Radiation Safety Officer)
approval is required.

Disposal
+ Small Quantities: Can generally be disposed of down the drain with excess water (subject to

local regulations).

¢ Biological Contamination: If used in cell culture, treat as biohazardous waste
(autoclave/bleach) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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